Cas no 172324-65-1 (Trans-3-Benzyloxymethylcyclobutanol)

Trans-3-Benzyloxymethylcyclobutanol structure
172324-65-1 structure
Product Name:Trans-3-Benzyloxymethylcyclobutanol
CAS No:172324-65-1
MF:C12H16O2
MW:192.254243850708
MDL:MFCD06657677
CID:839319
PubChem ID:10442570
Update Time:2025-04-19

Trans-3-Benzyloxymethylcyclobutanol Chemical and Physical Properties

Names and Identifiers

    • 3-(benzyloxymethyl)cyclobutanol
    • Cyclobutanol, 3-[(phenylmethoxy)methyl]-, trans-
    • TRANS-3-BENZYLOXYMETHYLCYCLOBUTANOL
    • (1R,3R)-3-((Benzyloxy)Methyl)cyclobutanol
    • trans-(3-benzyloxymethyl)cyclobutanol
    • trans-3-(benzyloxymethyl)cyclobutanol
    • trans-3-[(benzyloxy)methyl]cyclobutanol
    • trans-3-[(Phenylmethoxy)methyl]cyclobutanol
    • CIS-3-BENZYLOXYMETHYLCYCLOBUTANOL
    • trans-3-((Benzyloxy)methyl)cyclobutanol
    • cis-3-((Benzyloxy)methyl)cyclobutanol
    • Cyclobutanol,3-[(phenylmethoxy)methyl]-, cis-
    • Cis-3-[(benzyloxy)methyl]cyclobutanol
    • KVQOEODTOJCIPA-T
    • cis-3-benzyloxymethyl-cyclobutanol
    • KVQOEODTOJCIPA-TXEJJXNPSA-N
    • starbld0000697
    • AKOS015940521
    • DB-393517
    • CS-0042469
    • EN300-2008968
    • SB74265
    • 3-[(Phenylmethoxy)methyl]cyclobutanol
    • AS-60717
    • DB-130712
    • C13640
    • 3-[(BENZYLOXY)METHYL]CYCLOBUTAN-1-OL
    • MFCD06657676
    • SCHEMBL477464
    • cis-3-(benzyloxymethyl)cyclobutanol
    • 172324-65-1
    • XHA16753
    • SCHEMBL598878
    • DB-129742
    • CS-15501
    • AKOS006292602
    • CS-0040800
    • 197167-53-6
    • SB84190
    • AT29123
    • cis 3-((benzyloxy)methyl)-1-cyclobutanol
    • AKOS006292601
    • 3-(phenylmethoxymethyl)cyclobutan-1-ol
    • SCHEMBL477463
    • 172324-68-4
    • SCHEMBL14010376
    • 3-((Benzyloxy)methyl)cyclobutan-1-ol
    • A1-50401
    • cis-3-(Benzyloxymethyl)cyclobutanol, 97%
    • D72137
    • SY353269
    • Trans-3-Benzyloxymethylcyclobutanol
    • MDL: MFCD06657677
    • Inchi: 1S/C12H16O2/c13-12-6-11(7-12)9-14-8-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2
    • InChI Key: KVQOEODTOJCIPA-UHFFFAOYSA-N
    • SMILES: OC1CC(COCC2C=CC=CC=2)C1

Computed Properties

  • Exact Mass: 192.11508
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: No date available
  • Density: 1.113
  • Melting Point: No date available
  • Boiling Point: 297 ºC
  • Flash Point: 124 ºC
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 29.46
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Trans-3-Benzyloxymethylcyclobutanol Security Information

Trans-3-Benzyloxymethylcyclobutanol Pricemore >>

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